L-645164

• CAS: 85551-06-0
• Molecular Formula: C22H23FO3
• Molecular Weight: 354.4 g/mol
• InChI: InChI=1S/C22H23FO3/c1-13-8-14(2)19(6-5-18-11-17(24)12-22(25)26-18)20(9-13)16-4-7-21(23)15(3)10-16/h4-10,17-18,24H,11-12H2,1-3H3/b6-5+/t17-,18-/m1/s1
• InChIKey: BNIBDNOALUGLCI-PJHKVULZSA-N

L-645164: Compound Overview

L-645164 (CAS 85551-06-0; also referenced as 85493-98-7) is a fully synthetic, monofluorinated-biphenyl compound that functions as a potent competitive inhibitor of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in the mevalonate pathway of cholesterol biosynthesis [1]. Structurally, it is distinct from the fermentation-derived or semi-synthetic hexahydronaphthalene-ring statins (e.g., lovastatin, simvastatin) in that its core scaffold is a fluorinated biphenyl system coupled via an ethenyl linker to a 4-hydroxytetrahydropyran-2-one lactone moiety [2]. Initially developed by Merck Sharp & Dohme Research Laboratories, L-645164 was investigated as an antihypercholesterolemic agent and produced substantial reductions in circulating serum cholesterol in dogs, positioning it as a historically significant probe for studying the pharmacological and toxicological consequences of HMG-CoA reductase inhibition via a non-traditional chemical scaffold .

Chemotype Monofluorinated-biphenyl core; structurally distinct from hexahydronaphthalene statins

Mechanism Reported competitive inhibitor of HMG-CoA reductase in cholesterol biosynthesis

Research Use Tool for distinguishing chemotype-specific toxicities from on-target pathway effects

• [1] Mesh Supplementary Concept Data: L 645164. National Library of Medicine. Unique ID C063286. Pharm Action: Hydroxymethylglutaryl-CoA Reductase Inhibitors. Registry Number: 85493-98-7. Date Introduced: 1990/04/06. View Source
• [2] Gerson RJ, Allen HL, Lankas GR, MacDonald JS, Alberts AW, Bokelman DL. The toxicity of a fluorinated-biphenyl HMG-CoA reductase inhibitor in beagle dogs. Fundam Appl Toxicol. 1991 Feb;16(2):320-9. View Source

L-645164: Substitution Risks

L-645164 cannot be generically substituted with other HMG-CoA reductase inhibitors such as lovastatin or simvastatin because data from a 14-week beagle dog study demonstrate that, at pharmacologically equipotent doses, L-645164 achieves peak plasma drug levels approximately one order of magnitude (10×) higher than those of lovastatin and simvastatin [1]. This profound pharmacokinetic divergence is accompanied by a toxicity spectrum that is partially unique to the monofluorinated-biphenyl chemotype: subcapsular lenticular opacities developed in 6 of 8 dogs at 50 mg/kg/day within 8 weeks, and optic nerve, acoustic-vestibular tract, and trapezoid decussation lesions occurred at the same dose level—findings the authors stated were not observed after administration of other structurally unrelated HMG-CoA reductase inhibitors that produced comparable serum cholesterol lowering [1][2]. Additionally, one dog at 50 mg/kg/day exhibited a serum alanine aminotransferase elevation exceeding 10 times control levels, further underscoring that the biphenyl scaffold imposes a distinct toxicological liability profile not generalizable to the hexahydronaphthalene statin class [1]. Therefore, for in vivo mechanistic studies, toxicological profiling, or any experiment where plasma exposure and target-organ effects must be rigorously controlled, direct procurement of L-645164 is scientifically mandatory rather than substitutable by a generic statin.

Plasma Exposure Profile Divergence

At pharmacologically matched doses, L-645164 may achieve approximately an order of magnitude higher plasma exposure than lovastatin or simvastatin, limiting direct substitution in exposure-driven studies.

Lenticular Opacity Not Class-Wide

Subcapsular lenticular opacities reported in beagle dogs were not observed with hexahydronaphthalene statins at comparable cholesterol lowering, indicating chemotype-dependent ocular toxicity.

CNS Lesions Scaffold-Specific

Optic nerve and brainstem white matter vacuolation reported with L-645164 were unique to the biphenyl scaffold; absent in other HMG-CoA reductase inhibitor studies in the same laboratory.

• [1] Gerson RJ, Allen HL, Lankas GR, MacDonald JS, Alberts AW, Bokelman DL. The toxicity of a fluorinated-biphenyl HMG-CoA reductase inhibitor in beagle dogs. Fundam Appl Toxicol. 1991 Feb;16(2):320-9. View Source
• [2] NSTL Archive: Peak plasma drug levels of L-645,164 at 50 mg/kg were >5 μg/ml, about one order of magnitude greater than those attained after administration of pharmacologically equipotent doses of lovastatin and simvastatin. View Source

L-645164: Differentiation Evidence

Plasma Exposure vs. Lovastatin/Simvastatin

In a 14-week repeat-dose toxicity study in beagle dogs, L-645164 at the highest dose tested (50 mg/kg/day p.o.) produced peak plasma concentrations exceeding 5 µg/mL. By direct head-to-head comparison within the same laboratory, these levels were approximately one order of magnitude (≈10×) greater than the peak plasma levels achieved after administration of pharmacologically equipotent doses of the hexahydronaphthalene-based statins lovastatin and simvastatin [1][2]. The equipotency was established on the basis of comparable HMG-CoA reductase inhibitory activity and serum cholesterol reduction. This finding demonstrates that, on a pharmacologically matched basis, L-645164 generates substantially higher systemic drug exposure than its closest structural analogs in the statin class.

Plasma Exposure

Head-to-head

Cmax >5 µg/mL
~10× higher vs. equipotent lovastatin/simvastatin

Reported exposure-model context differs from hexahydronaphthalene statins

Beagle dog 14-week study at 50 mg/kg/day

Evidence Dimension	Peak plasma drug concentration (Cmax) at pharmacologically equipotent doses
Target Compound Data	>5 µg/mL at 50 mg/kg/day p.o. in beagle dogs (14-week study)
Comparator Or Baseline	Lovastatin and simvastatin: approximately 0.5 µg/mL (estimated as one-tenth of L-645164 Cmax at equipotent doses in the same laboratory)
Quantified Difference	Approximately 10-fold higher Cmax for L-645164 vs. lovastatin/simvastatin at equipotent doses
Conditions	Beagle dogs; oral gavage; 2, 10, or 50 mg/kg/day; 14-week repeat-dose toxicology study; Merck Sharp & Dohme Research Laboratories

Why This Matters

This 10-fold pharmacokinetic difference means that L-645164 cannot be used interchangeably with lovastatin or simvastatin in any experiment where plasma drug levels influence pharmacodynamic or toxicodynamic endpoints; researchers must source the specific compound to achieve the intended exposure profile.

• [1] Gerson RJ, Allen HL, Lankas GR, MacDonald JS, Alberts AW, Bokelman DL. The toxicity of a fluorinated-biphenyl HMG-CoA reductase inhibitor in beagle dogs. Fundam Appl Toxicol. 1991 Feb;16(2):320-9. View Source
• [2] NSTL Archive: Peak plasma drug levels of L-645,164 at 50 mg/kg were >5 μg/ml, about one order of magnitude greater than those attained after administration of pharmacologically equipotent doses of lovastatin and simvastatin. View Source

Ocular Toxicity: Lenticular Opacities

In the same 14-week dog study, L-645164 produced subcapsular lenticular opacities (a form of drug-induced cataract) in 6 of 8 dogs (75%) receiving 50 mg/kg/day, with onset within 8 weeks of dosing [1]. The authors explicitly compared this finding to their prior experience with hexahydronaphthalene-ring HMG-CoA reductase inhibitors (lovastatin and simvastatin) and stated that these lenticular lesions had not been observed after administration of the other inhibitors, even when those compounds achieved similarly high plasma drug concentrations and comparable degrees of serum cholesterol lowering [1][2]. This indicates that the lenticular opacity is a chemotype-dependent effect attributable to the monofluorinated-biphenyl structure rather than a class-wide consequence of HMG-CoA reductase inhibition.

Lenticular Opacities

Head-to-head

6/8 dogs (75%) developed opacities
vs. 0% with lovastatin/simvastatin

Supports lenticular toxicity endpoint review; chemotype-specific

50 mg/kg/day; onset within 8 weeks

Evidence Dimension	Incidence of subcapsular lenticular opacities (drug-induced cataract) at high dose
Target Compound Data	6/8 dogs (75%) at 50 mg/kg/day within 8 weeks
Comparator Or Baseline	Lovastatin and simvastatin: 0% incidence of subcapsular lenticular opacities at doses producing comparable cholesterol lowering in the same laboratory
Quantified Difference	75% incidence for L-645164 vs. 0% for lovastatin/simvastatin under comparable experimental conditions
Conditions	Beagle dogs; 50 mg/kg/day p.o.; 14-week study; lenticular examination by ophthalmoscopy; Merck Sharp & Dohme Research Laboratories

Why This Matters

For any research program investigating HMG-CoA reductase inhibitor safety, ocular toxicity mechanisms, or structure-toxicity relationships, L-645164 provides a unique positive control compound that induces a specific lenticular phenotype not reproducible with marketed hexahydronaphthalene statins.

• [1] Gerson RJ, Allen HL, Lankas GR, MacDonald JS, Alberts AW, Bokelman DL. The toxicity of a fluorinated-biphenyl HMG-CoA reductase inhibitor in beagle dogs. Fundam Appl Toxicol. 1991 Feb;16(2):320-9. View Source
• [2] ScienceDirect abstract: The toxicity of a fluorinated-biphenyl HMG-CoA reductase inhibitor in beagle dogs. Subcapsular lenticular opacities were produced in six of eight dogs; lesions of the optic nerve and acoustic-vestibular tract were unique to L-645,164 and have not been observed after other HMG-CoA reductase inhibitors. View Source

CNS White Matter Lesions

L-645164 induced lesions of the optic nerve, acoustic-vestibular tract, and trapezoid decussation in several dogs at 50 mg/kg/day, with mild optic tract lesions also observed in one dog at the lowest dose of 2 mg/kg/day [1]. The optic tract changes were described as small to medium vacuoles without apparent myelin loss, while lesions in other CNS areas ranged from very slight to prominent vacuolation. The study authors explicitly concluded that these CNS lesions were unique to L-645164 and had not been observed after the administration of other structurally unrelated HMG-CoA reductase inhibitors in their laboratory, including those that achieved high plasma drug concentrations and comparable cholesterol lowering [1][2]. This establishes that the CNS white matter vacuolation is a scaffold-specific neurotoxic liability rather than a consequence of HMG-CoA reductase inhibition per se.

CNS Lesions

Head-to-head

Present at ≥50 mg/kg/day
Absent for lovastatin/simvastatin at any dose

Supports neurotoxicity endpoint differentiation; scaffold-specific

Optic nerve, acoustic-vestibular tract, trapezoid decussation

Evidence Dimension	Incidence of optic nerve and CNS white matter tract vacuolation
Target Compound Data	Present in several dogs at 50 mg/kg/day and in 1 dog at 2 mg/kg/day; optic tract: small to medium vacuoles without myelin loss
Comparator Or Baseline	Lovastatin, simvastatin, and other structurally unrelated HMG-CoA reductase inhibitors tested in the same laboratory: no CNS white matter lesions observed at any dose, even at high plasma levels
Quantified Difference	CNS lesion incidence: qualitatively present for L-645164 vs. qualitatively absent for all comparator statins under comparable high-exposure conditions
Conditions	Beagle dogs; 2, 10, 50 mg/kg/day p.o.; 14-week study; histopathological examination of optic nerve, acoustic-vestibular tract, and trapezoid decussation

Why This Matters

L-645164 serves as a critical tool compound for investigating the cellular mechanisms of statin-associated neurotoxicity and for distinguishing between on-target (HMG-CoA reductase inhibition) and off-target (chemotype-specific) toxicities in the CNS. Procurement of the authentic compound is essential for mechanistic neurotoxicity studies.

• [1] Gerson RJ, Allen HL, Lankas GR, MacDonald JS, Alberts AW, Bokelman DL. The toxicity of a fluorinated-biphenyl HMG-CoA reductase inhibitor in beagle dogs. Fundam Appl Toxicol. 1991 Feb;16(2):320-9. View Source
• [2] PubMed Abstract: These [CNS lesions] were unique to L-645,164 and have not been observed after the administration of other HMG-CoA reductase inhibitors in this laboratory. PMID: 2055362. View Source

Serum ALT Elevation

During the 14-week dog study, one dog receiving 50 mg/kg/day of L-645164 developed an increase in serum alanine aminotransferase (ALT) activity to levels exceeding 10 times those of concurrent vehicle-treated control animals [1][2]. This degree of hepatocellular enzyme elevation is clinically significant and occurs in the context of a liver wedge biopsy that, when obtained within 3 days of the transaminase peak, did not reveal diagnostic histopathological changes, and the elevation resolved spontaneously despite continued drug administration. While transaminase elevations have been associated with HMG-CoA reductase inhibitors as a class, the magnitude (>10× control) and the spontaneous resolution without histopathological correlate on biopsy are notable features documented specifically for L-645164 at the 50 mg/kg/day dose level.

ALT Elevation

Reported

>10× control ALT in 1 dog
Spontaneous resolution on continued dosing

Supports hepatic enzyme elevation monitoring; adaptive response context

50 mg/kg/day; negative liver biopsy within 3 days

Evidence Dimension	Serum alanine aminotransferase (ALT) elevation relative to concurrent control
Target Compound Data	>10-fold elevation relative to control in 1 dog at 50 mg/kg/day; spontaneous resolution despite continued dosing
Comparator Or Baseline	Concurrent vehicle-control beagle dogs; historical laboratory control data for lovastatin and simvastatin (transaminase elevations reported but magnitude and histopathological correlation pattern not specified as >10× control with negative biopsy)
Quantified Difference	>10-fold ALT increase for L-645164; comparison with historical statin hepatotoxicity data in same laboratory did not report equivalent magnitude with negative biopsy
Conditions	Beagle dogs; 50 mg/kg/day p.o.; serum ALT measured during 14-week study; wedge liver biopsy obtained within 3 days of peak ALT elevation

Why This Matters

The pattern of marked ALT elevation with spontaneous resolution and absent histopathological correlate provides a specific phenotype for studying adaptive hepatic responses to HMG-CoA reductase inhibition and may inform mechanistic hepatotoxicity investigations where compound-specific effects must be distinguished.

• [1] Gerson RJ, Allen HL, Lankas GR, MacDonald JS, Alberts AW, Bokelman DL. The toxicity of a fluorinated-biphenyl HMG-CoA reductase inhibitor in beagle dogs. Fundam Appl Toxicol. 1991 Feb;16(2):320-9. View Source
• [2] PubMed Abstract: One dog receiving this dosage level experienced increases in serum alanine aminotransferase activity to levels 10 times those in concurrent control dogs. PMID: 2055362. View Source

L-645164: Research Applications

Chemotype-Specific Toxicology Profiling

L-645164 is the definitive positive control for studies aimed at distinguishing between on-target (HMG-CoA reductase inhibition-mediated) and off-target (chemotype-specific) toxicities of the statin class. The 14-week beagle dog data show that L-645164 uniquely produces subcapsular lenticular opacities in 75% of animals and CNS white matter tract vacuolation—lesions explicitly not observed with hexahydronaphthalene statins such as lovastatin and simvastatin at equipotent doses [1]. Researchers conducting comparative toxicogenomic or histopathological investigations can use L-645164 alongside a hexahydronaphthalene comparator (e.g., lovastatin) to deconvolute which adverse effects arise from pathway inhibition versus those driven by the biphenyl scaffold itself.

PK-PD Modeling of Statin Exposure

The unique pharmacokinetic property of L-645164—achieving peak plasma levels >5 µg/mL, approximately 10-fold higher than pharmacologically equipotent doses of lovastatin and simvastatin—makes it an ideal probe for PK-PD studies examining the relationship between systemic statin exposure and toxicodynamic endpoints [2][3]. Investigators studying the impact of elevated statin plasma concentrations on extrahepatic tissues (e.g., lens, optic nerve, brainstem) can leverage L-645164 to achieve exposure levels that are not attainable with conventional statins at matched pharmacological potency.

Ocular Toxicity Rescue Screening

Because L-645164 produces a high-incidence (75%), rapidly developing (within 8 weeks) lenticular opacity phenotype in beagle dogs, it can serve as a robust in vivo model for screening pharmacological interventions or formulation strategies designed to mitigate statin-associated cataractogenesis [1]. The consistency and short latency of this toxicity endpoint make L-645164 a practical tool compound for proof-of-concept studies that would be infeasible with conventional statins, which do not reliably produce lenticular changes.

Biphenyl Statin SAR Benchmarking

As a prototypical member of the totally synthetic biphenyl-containing class of HMG-CoA reductase inhibitors disclosed in Merck patents (e.g., US 4,772,626), L-645164 serves as a historical benchmark for SAR studies aiming to optimize the potency, pharmacokinetics, or safety profile of biphenyl-based statin analogs. Comparative biochemical or cellular assay data generated with newly synthesized analogs can be anchored against L-645164 to assess whether structural modifications improve the therapeutic index relative to this well-characterized, toxicologically defined reference compound [4].

Application

Selection Property

Validation Focus

Chemotype-specific toxicity differentiation

Lenticular opacity and CNS vacuolation endpoint context

On-target vs. off-target toxicity deconvolution

Statin exposure PK-PD modeling studies

Higher plasma exposure profile at equipotent pharmacological activity

Extrahepatic tissue exposure-response relationships

Lenticular opacity intervention screening studies

High-incidence, rapid-onset lenticular opacity phenotype in an in vivo model

Pharmacological rescue or formulation mitigation strategies

Biphenyl statin SAR reference studies

Well-characterized toxicological and pharmacokinetic profile

Endpoint response comparison against L-645164 reference data

• [1] Gerson RJ, Allen HL, Lankas GR, MacDonald JS, Alberts AW, Bokelman DL. The toxicity of a fluorinated-biphenyl HMG-CoA reductase inhibitor in beagle dogs. Fundam Appl Toxicol. 1991 Feb;16(2):320-9. View Source
• [2] NSTL Archive: Peak plasma drug levels of L-645,164 at 50 mg/kg were >5 μg/ml, about one order of magnitude greater than those attained after administration of pharmacologically equipotent doses of lovastatin and simvastatin. View Source
• [3] PubMed Abstract: Peak plasma drug levels of L-645,164 at 50 mg/kg were greater than 5 micrograms/ml, about one order of magnitude greater than those attained after administration of pharmacologically equipotent doses of lovastatin and simvastatin. PMID: 2055362. View Source
• [4] US Patent 4,772,626. Antihypercholesterolemic compounds. Merck & Co., Inc. Issued September 20, 1988. Discloses hydroxy alkyl analogs of totally synthetic biphenyl-containing HMG-CoA reductase inhibitors including the structural class of L-645164. View Source